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Compound of Interest

Compound Name: (2-Fluorobenzyl)hydrazine

Cat. No.: B057542

An In-depth Technical Guide to (2-Fluorobenzyl)hydrazine (CAS 51859-98-4)

This technical guide provides a comprehensive overview of (2-Fluorobenzyl)hydrazine, a key
intermediate in pharmaceutical and chemical synthesis. The information is intended for
researchers, scientists, and professionals involved in drug development and organic synthesis.

Chemical and Physical Properties

(2-Fluorobenzyl)hydrazine is a fluorinated aromatic hydrazine derivative. The presence of the
fluorine atom can influence the lipophilicity, metabolic stability, and binding affinity of
downstream compounds, making it a valuable building block in medicinal chemistry.[1]

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b057542?utm_src=pdf-interest
https://www.benchchem.com/product/b057542?utm_src=pdf-body
https://www.benchchem.com/product/b057542?utm_src=pdf-body
https://www.benchchem.com/product/b057542?utm_src=pdf-body
https://www.benchchem.com/product/b057542
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b057542?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

Property Value Source(s)
CAS Number 51859-98-4 [2][3]14]
Molecular Formula C7HoFN:2 [21[31[5]
Molecular Weight 140.16 g/mol [21[31[5]
IUPAC Name (2- , [3][6]
fluorophenyl)methylhydrazine
1-[(2-
Synonyms Fluorophenyl)methyllhydrazine Be

(2
Fluorophenyl)methyl)hydrazine

Physical Form

Liquid

[2]141(5]

Color

Colorless to pale yellow

[5]

Boiling Point

~265.8°C at 760 mmHg

[2]14]

Density (Predicted)

1.144 g/cm3

[2]

Solubility

Soluble in water and organic

solvents

[5]

Purity

295% - 98%

(41051071

Storage Conditions

-20°C, protect from light,
stored under an inert

atmosphere

[2]14]

Safety and Handling

(2-Fluorobenzyl)hydrazine is classified as a hazardous substance and requires careful

handling in a well-ventilated area, away from ignition sources.[2] Personal protective

equipment, including gloves and safety goggles, is mandatory.[2]
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Hazard Class GHS Classification Source(s)
Acute Toxicity (Oral) Toxic if swallowed (H301) [3114]
. Toxic in contact with skin

Acute Toxicity (Dermal) [3]
(H311)

Acute Toxicity (Inhalation) Toxic if inhaled (H331) [3]

Skin Corrosion/Irritation Causes skin irritation (H315) [3114]

o Causes serious eye irritation

Eye Damage/Irritation [3114]

(H319)

Synthesis Protocols

The primary synthesis route for (2-Fluorobenzyl)hydrazine involves the reaction of a 2-
fluorobenzyl halide with hydrazine hydrate.[2][8] While specific, detailed industrial protocols are
proprietary, the general chemical transformation is well-established.

A representative laboratory-scale synthesis for the hydrochloride salt is described as follows: 2-
Fluorobenzyl chloride is slowly added to a cooled aqueous solution of hydrazine hydrate. The
reaction mixture is then warmed to room temperature and stirred for several hours. After
reaction completion, the product is extracted with a solvent like dichloromethane.[9]

Below is a generalized workflow for the synthesis of (2-Fluorobenzyl)hydrazine.
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General Synthesis Workflow for (2-Fluorobenzyl)hydrazine
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Caption: Generalized workflow for the synthesis of (2-Fluorobenzyl)hydrazine.

Applications in Research and Development

(2-Fluorobenzyl)hydrazine serves as a crucial intermediate in the synthesis of various
pharmaceutical compounds and complex organic molecules.[2][5] It is a versatile building block
for creating nitrogen-containing heterocycles, which are common scaffolds in drug discovery.[1]
For instance, it has been used in the production of acylamino substituted
benzylbenzohydrazide derivatives, which are of interest in drug development.[2] The hydrazine
functional group readily reacts with carbonyl compounds to form hydrazones, which can then
be cyclized to form various heterocyclic systems.
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Role of (2-Fluorobenzyl)hydrazine in Synthesis
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Caption: Synthetic utility of (2-Fluorobenzyl)hydrazine.

Analytical Methods

The analysis of hydrazine compounds, including (2-Fluorobenzyl)hydrazine, typically relies on
standard chromatographic and spectroscopic techniques. While specific validated protocols for
this compound are not publicly available, general methods for hydrazines can be adapted.
These include High-Performance Liquid Chromatography (HPLC), Gas Chromatography (GC),
and spectrophotometry.[10] Furthermore, °F NMR spectroscopy has been utilized for the chiral
analysis of monosaccharides derivatized with the related compound 2-fluorophenyl hydrazine,
suggesting its applicability for fluorine-containing compounds.[11]

A general workflow for the quality control analysis of (2-Fluorobenzyl)hydrazine is outlined
below.
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Caption: Quality control workflow for (2-Fluorobenzyl)hydrazine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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